Cas no 851412-95-8 (N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-2-methylbenzamide)

• Product Name: N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-2-methylbenzamide
• CAS No: 851412-95-8
• MF: C₂₇H₂₆FN₃O₂S
• MW: 475.577648639679
• CID: 6537047
• Update Time: 2025-07-22

N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-2-methylbenzamide
• N-(2-(3-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-2-methylbenzamide
• Benzamide, N-[2-[3-[[2-[[(4-fluorophenyl)methyl]amino]-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-2-methyl-

• Inchi： 1S/C27H26FN3O2S/c1-19-6-2-3-7-22(19)27(33)29-14-15-31-17-25(23-8-4-5-9-24(23)31)34-18-26(32)30-16-20-10-12-21(28)13-11-20/h2-13,17H,14-16,18H2,1H3,(H,29,33)(H,30,32)
• InChI Key： ULXKFPZSDJTREP-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(NCC2=CC=C(F)C=C2)=O)=C1)(=O)C1=CC=CC=C1C

Additional information on N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-2-methylbenzamide

Research Brief on N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-2-methylbenzamide (CAS: 851412-95-8)

N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-2-methylbenzamide (CAS: 851412-95-8) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its complex structure featuring an indole core, a fluorophenyl group, and a benzamide moiety, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for further drug development.

The synthesis of N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-2-methylbenzamide involves a multi-step process, including the functionalization of the indole ring and the introduction of the sulfanyl and carbamoyl groups. Advanced techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structural integrity and purity of the compound. Recent publications highlight the optimization of synthetic routes to improve yield and scalability, which is critical for its potential transition from bench to bedside.

Pharmacological evaluations of this compound have revealed its activity as a modulator of specific protein targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. In vitro studies demonstrate its ability to inhibit key signaling molecules, suggesting potential applications in treating diseases such as cancer and autoimmune disorders. Notably, its selectivity and potency have been compared to existing therapeutics, with preliminary data indicating favorable pharmacokinetic profiles and low cytotoxicity in mammalian cell lines.

Recent in vivo studies have further explored the therapeutic efficacy of N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-2-methylbenzamide. Animal models of disease have shown promising results, including reduced tumor growth and attenuated inflammatory responses. These findings are supported by mechanistic studies that elucidate the compound's interaction with its molecular targets, providing a foundation for future clinical trials. However, challenges such as bioavailability and metabolic stability remain to be addressed in subsequent research phases.

In conclusion, N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)-2-methylbenzamide represents a compelling area of research in chemical biology and drug discovery. Its unique structure and promising pharmacological properties underscore its potential as a therapeutic agent. Ongoing studies aim to refine its design, optimize delivery methods, and expand its therapeutic indications. As the scientific community continues to explore its applications, this compound may emerge as a valuable tool in addressing unmet medical needs.